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Compound of Interest

Compound Name: 5-Chloro-2-methyl-4-nitrophenol

Cat. No.: B1398791

Proper disposal of 5-Chloro-2-methyl-4-nitrophenol is critical for ensuring laboratory safety
and environmental protection. This substance is classified as a hazardous material, and its
disposal is regulated. Adherence to proper waste management protocols is mandatory for
researchers, scientists, and drug development professionals to minimize risks and maintain
compliance.

Immediate Safety and Hazard Profile

5-Chloro-2-methyl-4-nitrophenol presents several hazards that necessitate careful handling
during the disposal process. It is crucial to wear appropriate personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles or glasses, and a lab coat.[1] All
handling should be performed in a well-ventilated area or under a chemical fume hood to avoid
inhalation of dust or mist.[1][2]

Key hazard information is summarized in the table below.

Hazard Classification GHS Hazard Statement Description

Skin Irritation H315 Causes skin irritation.[1]

Causes serious eye irritation.

Eye Irritation H319
[1]

. . May cause respiratory
Specific Target Organ Toxicity H335 o
irritation.[1]
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In case of accidental exposure, follow these first-aid measures:

Skin Contact: Wash the affected area immediately with plenty of soap and water.[1][2] If
irritation persists, seek medical attention.

Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if
present and easy to do so.[2] Continue rinsing for at least 15 minutes and get medical
advice.[1][2]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek medical attention.

[1]

Step-by-Step Disposal Protocol

The disposal of 5-Chloro-2-methyl-4-nitrophenol must be managed as hazardous waste.[3]

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[415][6]

Waste Collection and Container Management

Select a Compatible Container: Collect waste 5-Chloro-2-methyl-4-nitrophenol in a
compatible, leak-proof container.[7] The original manufacturer's container is often the best
option if it is in good condition.[7] Do not use food containers. The container must have a
secure, screw-on cap to prevent leaks.

Label the Container: The container must be clearly labeled as "Hazardous Waste".[3][8] The
label must include:

o The full chemical name: "5-Chloro-2-methyl-4-nitrophenol”.[3][8] Avoid using chemical
formulas or abbreviations.

o A clear description of the associated hazards (e.qg., "Irritant,” "Toxic").[8]

o The date when waste was first added to the container.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4654-5-03.pdf
https://www.fishersci.com/store/msds?partNumber=AC127311000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127311000&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4654-5-03.pdf
https://www.fishersci.com/store/msds?partNumber=AC127311000&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4654-5-03.pdf
https://www.fishersci.com/store/msds?partNumber=AC127311000&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4654-5-03.pdf
https://www.benchchem.com/product/b1398791?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.fishersci.com/store/msds?partNumber=AC459040050&productDescription=2-CHLORO-5-NITROPHENOL+5GR&vendorId=VN00032119&countryCode=US&language=en
http://westliberty.edu/health-and-safety/files/2010/02/2-Methyl-4-nitrophenol1.pdf
https://www.benchchem.com/product/b1398791?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1398791?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1398791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Segregation and Storage in a Satellite Accumulation
Area (SAA)

Designate a Storage Area: Store the waste container in a designated Satellite Accumulation
Area (SAA), which is a specific location within the laboratory at or near the point of waste
generation.[9][8] This could be a section of a benchtop or a chemical fume hood.[9]

Segregate Incompatible Wastes: It is crucial to store 5-Chloro-2-methyl-4-nitrophenol
away from incompatible materials such as strong oxidizing agents, strong acids, and strong
bases.[1][5][10][11] Use secondary containment, like a lab tray or bin, to separate
incompatible waste streams and contain potential spills.[12]

Keep Containers Closed: The waste container must be kept securely capped at all times,
except when you are adding waste.[3][12]

Disposal of Contaminated Materials and Empty
Containers

Solid Waste: Lab supplies contaminated with 5-Chloro-2-methyl-4-nitrophenol, such as
gloves or absorbent paper, should be collected as dry, solid hazardous waste.[12] Double-
bag this waste in clear plastic bags and attach a hazardous waste tag.[12]

Empty Containers: A container that held 5-Chloro-2-methyl-4-nitrophenol is still considered
hazardous waste. To dispose of it as non-hazardous trash, it must be triple-rinsed with a
suitable solvent.[3] The rinsate (the solvent used for rinsing) must be collected and treated
as hazardous liquid waste.[3] After rinsing, the container can be air-dried and disposed of in
the regular trash, or preferably, reused for a compatible waste stream.[3]

Arranging for Final Disposal

Schedule a Pickup: Do not attempt to treat or dispose of the chemical yourself. Disposal
must be handled by trained professionals. Contact your institution's Environmental Health &
Safety (EH&S) department or a licensed hazardous waste disposal contractor to schedule a
waste pickup.[9]

Follow Institutional Procedures: Adhere to your institution's specific limits on the quantity of
waste that can be accumulated (e.g., up to 55 gallons) and the time limits for storage (e.qg.,
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within 90 or 150 days).[7][12] Request a collection before these limits are reached.[12]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-
Chloro-2-methyl-4-nitrophenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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